2-Chloro-N,4-dimethyl-5-thiazolesulfonamide

• CAS RN: 292138-60-4
• Molecular Formula: C5H7ClN2O2S2
• Molecular Weight: 226.7 g/mol
• IUPAC Name: 2-chloro-N,4-dimethyl-1,3-thiazole-5-sulfonamide
• InChI: InChI=1S/C5H7ClN2O2S2/c1-3-4(11-5(6)8-3)12(9,10)7-2/h7H,1-2H3
• InChI Key: NKSRXJHHPHYFFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)Cl)S(=O)(=O)NC

Description

2-Chloro-N,4-dimethyl-5-thiazolesulfonamide is a useful research compound. Its molecular formula is C5H7ClN2O2S2 and its molecular weight is 226.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

177 ml of a solution of methylamine in methanol (2 M, 0.354 mol) are added at 0° C. to a solution of 41 g (0.177 mol) of 2-chloro-4-methyl-1,3-thiazole-5-sulphonyl chloride in 360 ml of dichloromethane. The mixture is stirred at 0° C. for 30 min, 1.8 l of water are added, and the mixture is extracted 5 times with 400 ml of dichloromethane each time. The combined organic phases are dried over sodium sulphate, and the solvent is distilled off. 39.93 g of an oil, which solidifies on standing, are obtained (Rf=0.43 (toluene/ethyl acetate=2/1), yield 99.7%)